
Foreword: Unveiling a Versatile Chemical
Intermediate

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Methyl 2-ethenylbenzoate

Cat. No.: B1626719 Get Quote

To the dedicated researchers, chemists, and pioneers in drug development, this guide serves

as a comprehensive technical resource on Methyl 2-ethenylbenzoate (also known as Methyl

2-vinylbenzoate), CAS No. 27326-44-9. While not a household name in chemical reagents, this

molecule possesses a unique combination of functional groups—a polymerizable vinyl moiety

and a synthetically versatile ester—positioning it as a valuable, yet underutilized, building

block. This document moves beyond a simple cataloging of facts to provide a foundational

understanding of its procurement, synthesis, potential applications, and safe handling, enabling

you to assess its utility for your research and development endeavors.

Core Chemical and Physical Characteristics
Methyl 2-ethenylbenzoate is an aromatic ester. The presence of the vinyl group ortho to the

methyl ester functionality imparts specific steric and electronic properties that influence its

reactivity. Understanding these fundamental properties is the first step in its successful

application.
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Property Value Source(s)

CAS Number 27326-44-9 [1][2][3]

Molecular Formula C₁₀H₁₀O₂ [1][3]

Molecular Weight 162.19 g/mol [1][4]

Appearance
Predicted: Liquid or low-

melting solid
-

Boiling Point
Predicted: 253.0 ± 19.0 °C at

760 mmHg
[2][3]

Density Predicted: 1.058 ± 0.06 g/cm³ [2][3]

Flash Point Predicted: 111.3 ± 7.7 °C [3]

Refractive Index Predicted: 1.552 [3]

Storage Temperature
Inert atmosphere, store in

freezer, under -20°C
[2][4]

Commercial Availability and Procurement
Methyl 2-ethenylbenzoate is available commercially, primarily as a research and development

chemical. It is not typically stocked in bulk quantities, and procurement often involves lead

times. When sourcing this material, purity and the presence of stabilizers (to prevent

polymerization of the vinyl group) are critical parameters to verify with the supplier.
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Supplier
Typical
Purity/Specification

Notes

BLD Pharm >97%
Offers the product for research

purposes.[4]

Nanjing Chemlin Chemical Custom Purity Available

Listed as a manufacturer,

suggesting potential for larger

scale synthesis.[3]

CymitQuimica (Apollo Sci.) 95%

Available in gram and sub-

gram quantities for laboratory

use.

This table is representative and not exhaustive. Researchers should contact suppliers directly

for current stock, pricing, and detailed specifications.

Synthesis and Manufacturing Pathways
The commercial rarity of Methyl 2-ethenylbenzoate suggests that established, large-scale

manufacturing processes are not widespread. However, its synthesis is accessible through

well-understood organic chemistry principles. The logical and most direct laboratory-scale

approach is the esterification of 2-vinylbenzoic acid. Alternatively, palladium-catalyzed cross-

coupling reactions offer a versatile route from more common starting materials.
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Route A: Fischer Esterification

Route B: Palladium-Catalyzed Coupling

2-Vinylbenzoic Acid

RefluxMethanol (Excess)

Acid Catalyst (e.g., H₂SO₄)

Methyl 2-Ethenylbenzoate

Methyl 2-Bromobenzoate

Stille CouplingVinylating Agent (e.g., Vinyltributyltin)

Pd Catalyst (e.g., Pd(PPh₃)₄)

Methyl 2-Ethenylbenzoate

Click to download full resolution via product page

Caption: Key synthetic routes to Methyl 2-ethenylbenzoate.

Experimental Protocol: Fischer Esterification of 2-
Vinylbenzoic Acid
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This protocol is adapted from a standard procedure for a structurally analogous compound,

Methyl 4-vinylbenzoate, and represents a reliable method for laboratory-scale synthesis.[5]

Materials:

2-Vinylbenzoic acid

Methanol (anhydrous, excess)

Concentrated Sulfuric Acid (H₂SO₄)

Diethyl ether or Ethyl acetate (extraction solvent)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Radical inhibitor (e.g., hydroquinone or BHT, optional but recommended)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 2-vinylbenzoic acid (1.0 eq) in an excess of anhydrous methanol (e.g., 10-20

mL per gram of acid).

Catalyst Addition: Carefully and slowly add a catalytic amount of concentrated sulfuric acid

(approx. 2-5% of the acid volume) to the stirring solution. A small amount of a radical inhibitor

may be added at this stage to prevent polymerization during heating.

Reflux: Heat the reaction mixture to reflux (approximately 65-70°C) and maintain for 4-24

hours. The reaction progress should be monitored by Thin Layer Chromatography (TLC) or

Gas Chromatography-Mass Spectrometry (GC-MS).

Work-up - Quenching: After cooling to room temperature, carefully neutralize the excess acid

by slowly adding saturated sodium bicarbonate solution until effervescence ceases.
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Extraction: Transfer the mixture to a separatory funnel. Dilute with water and extract the

product into an organic solvent like diethyl ether or ethyl acetate (3 x volume of aqueous

layer).

Washing: Combine the organic layers and wash sequentially with saturated NaHCO₃

solution, water, and finally brine. This removes residual acid and inorganic salts.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and remove

the solvent under reduced pressure using a rotary evaporator.

Purification: The resulting crude oil or solid can be purified by flash column chromatography

on silica gel if necessary to yield the pure Methyl 2-ethenylbenzoate.

Applications in Research and Drug Development
While specific, documented applications of Methyl 2-ethenylbenzoate in marketed drugs are

scarce, its structure is inherently valuable for medicinal chemistry and materials science. Its

utility stems from the orthogonal reactivity of its two functional groups.

As a Polymerizable Monomer: The vinyl group is susceptible to radical polymerization. This

allows for its incorporation into novel polymers and copolymers. In a biomedical context, this

could be used to develop functionalized biocompatible materials, drug-delivery matrices, or

specialty hydrogels.[6] Vinyl ester resins, a related class of materials, are noted for their high

mechanical and chemical resistance, properties that are desirable in medical equipment and

composites.[7]

As a Synthetic Intermediate: The ester group serves as a versatile handle for further

chemical modification.

It can be hydrolyzed to the corresponding carboxylic acid, which can then be coupled with

amines to form amides—a common linkage in pharmaceuticals.

It can be reduced to the corresponding primary alcohol.

The aromatic ring itself can undergo further electrophilic substitution, with the existing

substituents directing the position of new functional groups.
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The vinyl group can also be a pharmacophore or a synthetic handle for reactions like Heck

coupling, epoxidation, or dihydroxylation to introduce new stereocenters and functionality.

Benzoate derivatives and related structures are frequently explored as intermediates for

bioactive compounds.[8][9]

Vinyl Group Reactivity

Ester Group Reactivity

Potential Products

Methyl 2-Ethenylbenzoate

Radical Polymerization

[Monomer]
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Caption: Reactivity and application pathways for Methyl 2-ethenylbenzoate.

Analytical and Quality Control Methodologies
Ensuring the identity and purity of Methyl 2-ethenylbenzoate is crucial for its reliable use in

sensitive applications. A combination of chromatographic and spectroscopic techniques is

recommended.
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Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC): These

are the preferred methods for determining purity and monitoring reaction progress.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for

structural confirmation. The proton NMR spectrum should clearly show signals for the vinyl

protons, the aromatic protons, and the methyl ester protons, with characteristic chemical

shifts and coupling constants.

Mass Spectrometry (MS): Provides confirmation of the molecular weight and can reveal

fragmentation patterns useful for structural elucidation.[5]

Infrared (IR) Spectroscopy: Can confirm the presence of key functional groups, such as the

C=O stretch of the ester and C=C stretches of the vinyl group and aromatic ring.

Protocol: Purity Analysis by Gas Chromatography (GC)
Objective: To determine the purity of a synthesized or procured batch of Methyl 2-
ethenylbenzoate.

Instrumentation & Consumables:

Gas Chromatograph with a Flame Ionization Detector (FID).

A non-polar or medium-polarity capillary column (e.g., Supelco β–DEX 120, or a standard

DB-5/HP-5).[5]

High-purity helium or nitrogen as the carrier gas.

Sample vials and a suitable solvent (e.g., ethyl acetate, dichloromethane).

Procedure:

Sample Preparation: Prepare a dilute solution of the Methyl 2-ethenylbenzoate sample

(approx. 1 mg/mL) in the chosen solvent.

GC Method Setup (Example):

Injector Temperature: 250°C
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Detector Temperature: 280°C

Carrier Gas Flow: Set to an appropriate linear velocity for the column (e.g., 1-2 mL/min).

Oven Temperature Program:

Initial Temperature: 100°C, hold for 2 minutes.

Ramp: Increase at 10°C/min to 250°C.

Final Hold: Hold at 250°C for 5 minutes.

Injection Volume: 1 µL.

Note: This program is a starting point and must be optimized for the specific column and

instrument used.

Analysis: Inject the prepared sample. The retention time for the main peak should be

consistent across runs.

Data Interpretation: Integrate the area of all peaks in the chromatogram. Purity is calculated

as the area of the main product peak divided by the total area of all peaks, expressed as a

percentage (Area %). This provides a quantitative measure of purity, assuming all

components have a similar response factor in the FID.

Safety, Handling, and Storage
While a specific, comprehensive Safety Data Sheet (SDS) for Methyl 2-ethenylbenzoate is

not widely available, data from analogous compounds like Methyl 4-vinylbenzoate and Methyl

Benzoate provide a strong basis for safe handling protocols.[10][11][12][13]

Hazards:

Expected to cause skin and eye irritation.[10]

May cause respiratory irritation.

May be harmful if swallowed.[12][13]
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The vinyl group presents a polymerization hazard, especially when heated, exposed to

light, or in the presence of initiators.

Personal Protective Equipment (PPE):

Wear appropriate protective eyeglasses or chemical safety goggles.

Wear suitable chemical-resistant gloves (e.g., nitrile).

Use a lab coat to prevent skin contact.

Handle in a well-ventilated area or in a chemical fume hood to avoid inhalation of vapors.

Handling and Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[13]

Store refrigerated or frozen under an inert atmosphere (e.g., argon or nitrogen) as

recommended by suppliers to inhibit polymerization.[2][4]

Keep away from heat, sparks, open flames, and strong oxidizing agents.[13]

Conclusion
Methyl 2-ethenylbenzoate represents a promising, albeit specialized, chemical tool for the

advanced researcher. Its commercial availability as a research chemical, combined with

straightforward synthetic accessibility, opens the door for its exploration in novel contexts. The

dual reactivity of its ester and vinyl functionalities provides a rich platform for creating complex

molecular architectures, functional polymers, and potential pharmaceutical leads. By

understanding its properties, synthesis, and safe handling as outlined in this guide, scientists

and drug development professionals are well-equipped to harness the potential of this versatile

molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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